Cas no 160780-82-5 (1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene)

• Product Name: 1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene
• CAS No: 160780-82-5
• MF: C₆₀H₃₉N₃
• MW: 801.971774339676
• MDL: MFCD29765751
• CID: 2953022
• PubChem ID: 354333829
• Update Time: 2024-11-04

1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene
• 1,3,5-Tris[4-(9H-carbazole-9-yl)phenyl]benzene
• SCHEMBL64819
• 9H-Carbazole,9,9'-[5'-[4-(9H-carbazol-9-yl)phenyl][1,1':3',1''-terphenyl]-4,4''-diyl]bis-
• T3439
• 160780-82-5
• 9-{4-[4'-(carbazol-9-yl)-5-[4-(carbazol-9-yl)phenyl]-[1,1'-biphenyl]-3-yl]phenyl}carbazole
• AKOS037478122
• T71872
• BS-44499
• 9-[4-[3,5-bis(4-carbazol-9-ylphenyl)phenyl]phenyl]carbazole
• MFCD29765751

• MDL： MFCD29765751
• Inchi： 1S/C60H39N3/c1-7-19-55-49(13-1)50-14-2-8-20-56(50)61(55)46-31-25-40(26-32-46)43-37-44(41-27-33-47(34-28-41)62-57-21-9-3-15-51(57)52-16-4-10-22-58(52)62)39-45(38-43)42-29-35-48(36-30-42)63-59-23-11-5-17-53(59)54-18-6-12-24-60(54)63/h1-39H
• InChI Key： XCICDYGIJBPNPC-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)C2C=C(C=C(C=2)C2C=CC(=CC=2)N2C3C=CC=CC=3C3=CC=CC=C23)C2C=CC(=CC=2)N2C3C=CC=CC=3C3=CC=CC=C23)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 801.314398257g/mol
• Monoisotopic Mass: 801.314398257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 63
• Rotatable Bond Count: 6
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 14.8
• XLogP3: 16